2,4-dichloro-N-[[4-(diethylsulfamoyl)phenyl]carbamothioyl]benzamide

• Molecular Formula: C18H19Cl2N3O3S2
• Molecular Weight: 460.4 g/mol
• IUPAC Name: 2,4-dichloro-N-[[4-(diethylsulfamoyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C18H19Cl2N3O3S2/c1-3-23(4-2)28(25,26)14-8-6-13(7-9-14)21-18(27)22-17(24)15-10-5-12(19)11-16(15)20/h5-11H,3-4H2,1-2H3,(H2,21,22,24,27)
• InChI Key: STYXWWGTRYGQKR-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

2,4-dichloro-N-[[4-(diethylsulfamoyl)phenyl]carbamothioyl]benzamide is a complex organic compound that belongs to the class of thiazole derivatives. Thiazoles are known for their diverse biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor properties

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4-dichloro-N-[[4-(diethylsulfamoyl)phenyl]carbamothioyl]benzamide typically involves multiple steps, starting with the preparation of the thiazole ring. The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure high yield and purity. The process would typically include rigorous purification steps such as recrystallization and chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions: 2,4-dichloro-N-[[4-(diethylsulfamoyl)phenyl]carbamothioyl]benzamide undergoes various chemical reactions, including: